Cas no 1184195-76-3 ((4-Chlorophenyl)(pyridin-2-yl)methyl(methyl)amine)

(4-Chlorophenyl)(pyridin-2-yl)methyl(methyl)amine is a chiral amine derivative featuring both pyridine and chlorophenyl substituents, offering a versatile scaffold for pharmaceutical and agrochemical applications. Its distinct structure enables potential utility as an intermediate in asymmetric synthesis or as a ligand in catalytic systems. The chlorophenyl group enhances lipophilicity, while the pyridine moiety provides coordination sites for metal binding. The methylamine component contributes to structural diversity, making it suitable for further functionalization. This compound is characterized by high purity and stability under standard conditions, ensuring reliable performance in research and industrial processes. Its well-defined stereochemistry also makes it valuable for studies in enantioselective transformations.
(4-Chlorophenyl)(pyridin-2-yl)methyl(methyl)amine structure
1184195-76-3 structure
Product Name:(4-Chlorophenyl)(pyridin-2-yl)methyl(methyl)amine
CAS No:1184195-76-3
MF:C13H13ClN2
MW:232.708721876144
CID:4575977
Update Time:2025-05-19

(4-Chlorophenyl)(pyridin-2-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

    • [(4-chlorophenyl)(pyridin-2-yl)methyl](methyl)amine
    • (4-Chlorophenyl)(pyridin-2-yl)methyl(methyl)amine
    • Inchi: 1S/C13H13ClN2/c1-15-13(12-4-2-3-9-16-12)10-5-7-11(14)8-6-10/h2-9,13,15H,1H3
    • InChI Key: QECMPHXFFZJORF-UHFFFAOYSA-N
    • SMILES: N(C(C1=CC=C(Cl)C=C1)C1=NC=CC=C1)C

Computed Properties

  • Exact Mass: 232.077
  • Monoisotopic Mass: 232.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9A^2

(4-Chlorophenyl)(pyridin-2-yl)methyl(methyl)amine Security Information

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Additional information on (4-Chlorophenyl)(pyridin-2-yl)methyl(methyl)amine

Comprehensive Guide to (4-Chlorophenyl)(pyridin-2-yl)methyl(methyl)amine (CAS No. 1184195-76-3)

(4-Chlorophenyl)(pyridin-2-yl)methyl(methyl)amine (CAS No. 1184195-76-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a 4-chlorophenyl group, a pyridin-2-yl moiety, and a methylamine functional group. Its distinct architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The chemical properties of (4-Chlorophenyl)(pyridin-2-yl)methyl(methyl)amine include moderate solubility in organic solvents such as dichloromethane and ethanol, while exhibiting limited solubility in water. Researchers often explore its reactivity in nucleophilic substitution and condensation reactions, which are critical for creating derivatives with enhanced pharmacological profiles. The presence of the chlorine atom and pyridine ring contributes to its potential as a building block for heterocyclic compounds, a class of molecules widely studied for their therapeutic applications.

In recent years, the demand for CAS 1184195-76-3 has increased due to its relevance in medicinal chemistry. Scientists are particularly interested in its role as a precursor for central nervous system (CNS) targeting agents. For instance, derivatives of this compound have shown promise in modulating neurotransmitter activity, making them candidates for treating neurological disorders. This aligns with the growing public interest in mental health treatments and neurodegenerative disease research, topics frequently searched in academic and healthcare forums.

Beyond pharmaceuticals, (4-Chlorophenyl)(pyridin-2-yl)methyl(methyl)amine is also explored in material science. Its aromatic and heterocyclic components make it suitable for designing organic electronic materials, such as those used in OLEDs (organic light-emitting diodes). With the rise of sustainable technologies, researchers are investigating how such compounds can contribute to energy-efficient displays and flexible electronics, addressing the global push for greener innovations.

From a market perspective, the compound is primarily supplied by specialty chemical manufacturers catering to research institutions and pharmaceutical companies. Its synthesis requires controlled conditions, often involving palladium-catalyzed cross-coupling reactions or reductive amination techniques. As the industry shifts toward high-purity intermediates, suppliers of CAS 1184195-76-3 emphasize rigorous quality control to meet the standards of preclinical and clinical studies.

For researchers handling (4-Chlorophenyl)(pyridin-2-yl)methyl(methyl)amine, safety protocols include using personal protective equipment (PPE) and working in well-ventilated environments. While not classified as a hazardous substance under most regulations, proper storage away from strong oxidizers is recommended. These precautions align with the broader scientific community’s focus on lab safety and responsible chemical handling, topics frequently discussed in online research communities.

In summary, CAS 1184195-76-3 represents a versatile compound with applications spanning drug development, material science, and academic research. Its structural features and reactivity profile continue to inspire innovations, particularly in areas addressing global health challenges and technological advancements. As interest grows, so does the need for reliable data and high-quality synthesis protocols, making this compound a subject of ongoing exploration and optimization.

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